1-(3-Ethoxy-4-hydroxyphenyl)-2-(4-fluorobenzyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C26H20FNO5
• Molecular Weight: 445.4 g/mol
• IUPAC Name: 1-(3-ethoxy-4-hydroxyphenyl)-2-[(4-fluorophenyl)methyl]-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C26H20FNO5/c1-2-32-21-13-16(9-12-19(21)29)23-22-24(30)18-5-3-4-6-20(18)33-25(22)26(31)28(23)14-15-7-10-17(27)11-8-15/h3-13,23,29H,2,14H2,1H3
• InChI Key: XAUNASNMQONHLX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C2C3=C(C(=O)N2CC4=CC=C(C=C4)F)OC5=CC=CC=C5C3=O)O

Description

This compound belongs to the 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione family, characterized by a fused chromenopyrrole-dione scaffold. Key structural features include:

• R1 Substituent: 3-Ethoxy-4-hydroxyphenyl group at position 1, contributing polar hydroxyl and ethoxy moieties.
• R2 Substituent: 4-Fluorobenzyl group at position 2, introducing electron-withdrawing fluorine and aromatic bulk.

The ethoxy and hydroxyl groups enhance solubility in polar solvents, while the fluorobenzyl moiety may influence biological activity due to its lipophilicity and metabolic stability.

Biological Activity

1-(3-Ethoxy-4-hydroxyphenyl)-2-(4-fluorobenzyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a complex organic compound that has garnered attention for its diverse biological activities. This article explores its biological activity, synthesis methods, and potential therapeutic applications.

Chemical Structure and Properties

The compound features a unique structural combination of chromeno and pyrrole moieties, which contribute to its biological properties. The molecular formula is $C_{22}H_{21}FNO_6$ with a molecular weight of approximately 395.4 g/mol. Key structural components include:

• Ethoxy group : Enhances solubility and reactivity.
• Hydroxy group : Potentially involved in hydrogen bonding and biological interactions.
• Fluorobenzyl substituent : Increases lipophilicity and may enhance binding affinity to biological targets.

Biological Activities

Research indicates that derivatives of 1,2-dihydrochromeno[2,3-c]pyrrole exhibit a range of biological activities. Notable findings include:

• Antibacterial Activity : Compounds within this class have shown significant antibacterial effects against strains such as Staphylococcus aureus and Escherichia coli, comparable to established antibiotics like gentamicin .
• Antioxidant Properties : Some studies suggest that these compounds possess antioxidant activity, which can protect cells from oxidative stress .
• Anticancer Potential : There is emerging evidence indicating that similar compounds can inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest .

Synthesis Methods

The synthesis of 1-(3-Ethoxy-4-hydroxyphenyl)-2-(4-fluorobenzyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione can be achieved through several methods. A common approach involves multi-component reactions that yield high purity products with good yields. For instance:

• One-Pot Multicomponent Reactions : This method has shown a success rate of over 92%, with yields ranging from 43% to 86%, depending on the substituents used in the reaction .

Case Studies

Several studies have investigated the biological activity of similar compounds:

• Antibacterial Efficacy : A study demonstrated that chromeno[3,4-c]pyrrole derivatives exhibited potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The structure-activity relationship indicated that specific substitutions enhanced efficacy .
• Anticancer Studies : Research on pyrrole derivatives revealed their potential as anticancer agents. For example, one study showed that a related compound inhibited the proliferation of breast cancer cells by inducing apoptosis at micromolar concentrations.

Summary of Research Findings

Activity Type	Findings	Reference
Antibacterial	Effective against S. aureus and E. coli
Antioxidant	Exhibits protective effects against oxidative stress
Anticancer	Induces apoptosis in cancer cell lines

Scientific Research Applications

Structural Features

The compound's structure can be described as follows:

• Ethoxy Group : Enhances solubility and may influence biological activity.
• Hydroxy Group : Potentially increases hydrogen bonding capabilities and reactivity.
• Fluorobenzyl Substituent : Introduces electronegative fluorine, which can affect the compound's interaction with biological targets.

Anticancer Activity

Research indicates that compounds similar to 1-(3-Ethoxy-4-hydroxyphenyl)-2-(4-fluorobenzyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione exhibit significant anticancer properties. Studies have shown that these compounds can inhibit cell growth in various cancer cell lines. For example:

• In Vitro Studies : The compound has undergone assessment by the National Cancer Institute (NCI) and displayed a high level of antimitotic activity against human tumor cells with mean GI50/TGI values indicating effective inhibition of cell proliferation.

Antioxidant Properties

The structural elements of the compound suggest potential antioxidant activity. The presence of hydroxy groups typically enhances the ability to scavenge free radicals, which could be beneficial in preventing oxidative stress-related diseases.

Neuroprotective Effects

Preliminary studies suggest that derivatives of this compound may have neuroprotective effects. The ability of certain chromeno-pyrrole derivatives to cross the blood-brain barrier makes them candidates for treating neurodegenerative diseases.

Anti-inflammatory Activity

Compounds within this class are also being investigated for their anti-inflammatory properties. The functional groups present in 1-(3-Ethoxy-4-hydroxyphenyl)-2-(4-fluorobenzyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione may modulate inflammatory pathways, thereby offering therapeutic benefits in inflammatory diseases.

Study 1: Anticancer Efficacy

A study published in a peer-reviewed journal assessed the anticancer efficacy of various chromeno-pyrrole derivatives. The results indicated that compounds with similar structures to 1-(3-Ethoxy-4-hydroxyphenyl)-2-(4-fluorobenzyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione showed promising results against breast cancer cell lines.

Study 2: Neuroprotective Potential

Another research effort focused on evaluating the neuroprotective effects of chromeno-pyrrole derivatives in models of Alzheimer's disease. The findings suggested that these compounds could inhibit amyloid-beta aggregation and reduce neuroinflammation.

Comparison with Similar Compounds

Research Findings and Implications

• Synthetic Flexibility : Vydzhak and Panchishin’s work demonstrates that varying R1/R2 groups enables rapid diversification of this scaffold, with yields sensitive to substituent bulk and reaction conditions.
• Structure-Activity Relationships (SAR) :
  • Electron-withdrawing groups (e.g., fluorine) at R2 may enhance electrophilic reactivity, critical for covalent inhibitor design.
  • Polar R1 groups (e.g., hydroxyl) could improve solubility but may require protection during synthesis.

Q & A

Q. What protocols ensure reproducibility in biological activity assays?

• Standardization :
• Cell Culture : Use authenticated cell lines and passage numbers <20 .
• Positive Controls : Include reference compounds (e.g., doxorubicin for cytotoxicity) to normalize inter-lab variability .